Cas no 223519-93-5 (2,5-Diphosphonoterephthalic acid)
223519-93-5 structure
Product Name:2,5-Diphosphonoterephthalic acid
CAS No:223519-93-5
MF:C8H8O10P2
MW:326.090644836426
CID:3037449
PubChem ID:17861119
Update Time:2024-11-06
2,5-Diphosphonoterephthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, 2,5-diphosphono-
- D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
- 2,5-diphosphonoterephthalic acid
- 1,4-Benzenedicarboxylic acid,2,5-diphosphono-
- BCP26104
- SCHEMBL2869979
- 223519-93-5
- 2,5-Diphosphonoterephthalic acid
-
- Inchi: 1S/C8H8O10P2/c9-7(10)3-1-5(19(13,14)15)4(8(11)12)2-6(3)20(16,17)18/h1-2H,(H,9,10)(H,11,12)(H2,13,14,15)(H2,16,17,18)
- InChI Key: IFKKFURUNPBMJE-UHFFFAOYSA-N
- SMILES: P(C1C=C(C(=O)O)C(=CC=1C(=O)O)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 325.95927g/mol
- Monoisotopic Mass: 325.95927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 326.09g/mol
- XLogP3: -3
- Topological Polar Surface Area: 190
2,5-Diphosphonoterephthalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575124-1g |
2,5-Diphosphonoterephthalic acid |
223519-93-5 | 98% | 1g |
¥2398 | 2023-04-14 |
2,5-Diphosphonoterephthalic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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